(1-m-Tolyl-4,5-dihydro-1H-pyrazol-3-yl)-thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1-m-Tolyl-4,5-dihydro-1H-pyrazol-3-yl)-thiourea, also known as TPU, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties. TPU is a pyrazoline-thiourea hybrid compound that has been synthesized and studied extensively for its various applications in scientific research.
Scientific Research Applications
Anticancer Activity
Compounds with a pyrazole-thiourea structure, such as (1-m-Tolyl-4,5-dihydro-1H-pyrazol-3-yl)-thiourea, have shown potential in cancer treatment. For instance, novel pyrazolyl acyl thioureas have demonstrated significant toxicity against human colon, liver, and leukemia cancer cell lines, indicating their potential as cancer therapeutics (Koca et al., 2013). Moreover, another study highlighted that pyrazole thiourea chimeric derivatives, including a compound closely related to the one , exhibited high apoptosis-inducing effects in human cancer cells, suggesting their promise as anti-cancer drugs (Nițulescu et al., 2015).
Antifungal Activity
Pyrazole-thiourea derivatives have also been evaluated for their antifungal properties. A study found that certain pyrazole/isoxazole-3-carboxamido-4-carboxylic acids and N-alkyl/aryl-N'-(4-carbethoxy-3-pyrazolyl)thioureas displayed significant inhibitory effects on various phytopathogenic fungi, suggesting their utility in addressing plant diseases (Vicentini et al., 2007).
Antidiabetic Agents
Some studies have synthesized pyrazole-thiourea derivatives as potential antidiabetic agents. For instance, fluorinated pyrazoles and thioureas showed significant hypoglycemic activity in preliminary screenings, indicating their potential as leads in antidiabetic drug discovery (Faidallah et al., 2016).
Other Applications
Pyrazole-thiourea derivatives have been explored for various other applications as well, including as catalysts in chemical reactions, such as the Knoevenagel condensation of pyrazole derivates (Li et al., 2011), and in the design of enzyme inhibitors, showing higher activity than standard inhibitors in some cases (Mojzych et al., 2016).
properties
IUPAC Name |
(E)-[1-(3-methylphenyl)pyrazolidin-3-ylidene]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4S/c1-8-3-2-4-9(7-8)15-6-5-10(14-15)13-11(12)16/h2-4,7H,5-6H2,1H3,(H3,12,13,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCUIQDKZMGNJQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2CCC(=NC(=S)N)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC=C1)N2CC/C(=N\C(=S)N)/N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-m-Tolyl-4,5-dihydro-1H-pyrazol-3-yl)-thiourea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.